Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions†

Chemical Communications Pub Date: 2007-07-25 DOI: 10.1039/B707113B

Abstract

The reaction between an imidazole-functionalized EDT-TTF and F4TCNQ produced a zwitterionic π-radical, which formed a self-assembled structure by the cooperation of hydrogen-bonds and multiple S⋯S interactions and exhibited three-step oxidation processes and a high electrical conductivity as a single-component organic molecule.

Graphical abstract: Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions
Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions†
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